Cas no 82632-77-7 (4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine)

4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine structure

82632-77-7 structure

Product Name:4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine

CAS No:82632-77-7

MF:C₁₀H₉ClN₂S

MW:224.709859609604

MDL:MFCD00731832

CID:728803

PubChem ID:667574

Update Time:2024-10-27

4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(4-Chlorophenyl)-5-methylthiazol-2-amine
- 2-Amino-4-(4-chlorophenyl)-5-methylthiazole
- 4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-amine
- 4-(4-CHLORO-PHENYL)-5-METHYL-THIAZOL-2-YLAMINE
- 2-amino-4-(p-chlorophenyl)-5-methylthiazole
- 2-Amino-5-methyl-4-<4-chlor-phenyl>-thiazol
- 4-(4-chlorophenyl)-5-methyl-1,3-thiazole-2-amine
- F0020-1340
- [4-(4-Chlorophenyl)-5-methylthiazol-2-yl]amine
- Oprea1_727692
- IEJGVSUOFMBPJU-UHFFFAOYSA-N
- HMS3428N06
- KM2128
- BBL001794
- STK409626
- VZ27774
- AB00569
- 4-(4-Chlorophenyl)-5-methyl-2-thiazolamine (ACI)
- Thiazole, 2-amino-4-(p-chlorophenyl)-5-methyl- (6CI)
- 4-(4-Chlorophenyl)-5-methylthiazol-2-amine, AldrichCPR
- EN300-08655
- CHEMBL172325
- ALBB-001831
- 82632-77-7
- 4-(4-chlorophenyl)-5-methylthiazol-2 amine
- DTXSID10349856
- MFCD00731832
- 4-(4-chloro-phenyl)-5-methyl-thiazol-2-ylamine, AldrichCPR
- DB-056642
- A3066
- 4-(4-chlorophenyl)-5-methyl-thiazol-2-ylamine
- 4-(4-chloropheny)-5-methylthiazol-2-ylamine
- SCHEMBL1802030
- AKOS000116890
- Z48847688
- AKOS003627968
- CS-0153478
- MS-11004
- SY101292
- BDBM625954
- 4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine
- MDL： MFCD00731832
- Inchi： 1S/C10H9ClN2S/c1-6-9(13-10(12)14-6)7-2-4-8(11)5-3-7/h2-5H,1H3,(H2,12,13)
- InChI Key： IEJGVSUOFMBPJU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C2=C(C)SC(N)=N2)=CC=1

Computed Properties

Exact Mass: 224.01700
Monoisotopic Mass: 224.017497
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.2
XLogP3: 3.3

Experimental Properties

Density: 1.338±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 145.0 to 148.0 deg-C
Boiling Point: 376.6°C at 760 mmHg
Flash Point: 181.6°C
Refractive Index: 1.65
Solubility: Almost insoluble (0.027 g/l) (25 º C),
PSA: 67.15000
LogP: 3.93530

4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： 22-37/38-41
Safety Instruction： 26-39
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	015775-1g	4-(4-Chloro-phenyl)-5-methyl-thiazol-2-ylamine	82632-77-7	95%	1g	￡38.00	2022-03-01
Fluorochem	015775-5g	4-(4-Chloro-phenyl)-5-methyl-thiazol-2-ylamine	82632-77-7	95%	5g	￡114.00	2022-03-01
Fluorochem	015775-10g	4-(4-Chloro-phenyl)-5-methyl-thiazol-2-ylamine	82632-77-7	95%	10g	￡217.00	2022-03-01
Fluorochem	015775-25g	4-(4-Chloro-phenyl)-5-methyl-thiazol-2-ylamine	82632-77-7	95%	25g	￡386.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LX706-5g	4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine	82632-77-7	95+%	5g	920.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LX706-200mg	4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine	82632-77-7	95+%	200mg	57.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LX706-1g	4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine	82632-77-7	95+%	1g	301.0CNY	2021-08-04
Chemenu	CM113786-10g	4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-amine	82632-77-7	95%	10g	$215	2021-08-06
Chemenu	CM113786-25g	4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-amine	82632-77-7	95%	25g	$383	2021-08-06
Ambeed	A167171-100mg	4-(4-Chlorophenyl)-5-methylthiazol-2-amine	82632-77-7	95%	100mg	$18.0	2025-04-16

4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine Production Method

Production Method 1

877-37-2

82632-77-7

Reaction Conditions

1.1 Solvents: Tetrahydrofuran

Reference

Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported reagents

Habermann, Joerg; et al, Journal of the Chemical Society, 1999, (17), 2425-2427

Production Method 2

6285-05-8

82632-77-7

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Citric acid Solvents: Ethanol , Water ; 20 min, reflux
1.2 1 - 2 min, reflux

Reference

Citric Acid-catalyzed Synthesis of 2,4-Disubstituted Thiazoles from Ketones via C-Br, C-S, and C-N Bond Formations in One Pot: A Green Approach

Gundala, Trivikram Reddy; et al, Journal of the Chinese Chemical Society (Weinheim, 2017, 64(12), 1408-1416

Production Method 3

6285-05-8

82632-77-7

Reaction Conditions

1.1 Reagents: N,N-Dibromo-4-methylbenzenesulfonamide Solvents: Methanol ; 3 h, 70 °C

Reference

TsNBr2 promoted cascade formation of C-N and C-S bond: Metal-free synthesis of 2-aminothiazoles from ketones or ketoximes using thiourea

Loukrakpam, Dineshwori Chanu; et al, Tetrahedron, 2023, 149,

Production Method 4

877-37-2

82632-77-7

Reaction Conditions

1.1 Catalysts: 1,5,7-Triazabicyclo[4.4.0]dec-5-ene Solvents: Tetrahydrofuran ; 18 h, 60 °C

Reference

Parallel solution-phase synthesis of a 2-aminothiazole library including fully automated work-up

Buchstaller, Hans-Peter; et al, Combinatorial Chemistry & High Throughput Screening, 2011, 14(2), 104-108

Production Method 5

877-37-2

82632-77-7

Reaction Conditions

1.1 Solvents: Ethanol ; 2 - 24 h, reflux

Reference

Synthesis and biological evaluation of novel thiazole- VX-809 hybrid derivatives as F508del correctors by QSAR-based filtering tools

Liessi, Nara; et al, European Journal of Medicinal Chemistry, 2018, 144, 179-200

Production Method 6

333-20-0

877-37-2

82632-77-7

Reaction Conditions

1.1 Reagents: Ammonium acetate Solvents: Benzene ; 6 h, 80 °C

Reference

One pot synthesis using supported reagents system KSCN/SiO2-RNH3OAc/Al2O3: synthesis of 2-aminothiazoles and N-allylthioureas

Aoyama, Tadashi; et al, Tetrahedron, 2006, 62(14), 3201-3213

Production Method 7

6285-05-8

82632-77-7

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Trimethylsilyl triflate Solvents: Acetonitrile ; 3 - 24 h, 40 °C
2.1 Solvents: Ethanol ; 2 - 24 h, reflux

Reference

Synthesis and biological evaluation of novel thiazole- VX-809 hybrid derivatives as F508del correctors by QSAR-based filtering tools

Liessi, Nara; et al, European Journal of Medicinal Chemistry, 2018, 144, 179-200

4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine Raw materials

4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine Preparation Products

4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine (82632-77-7)

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